2-(2-Hydroxyethoxy)-2-phenylethanamine

• Molecular Formula: C10H15NO2
• Molecular Weight: 181.23 g/mol
• IUPAC Name: 2-(2-amino-1-phenylethoxy)ethanol
• InChI: InChI=1S/C10H15NO2/c11-8-10(13-7-6-12)9-4-2-1-3-5-9/h1-5,10,12H,6-8,11H2
• InChI Key: FGUNBAYYBGZTAN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CN)OCCO

Description

2-(2-Hydroxyethoxy)-2-phenylethanamine is a useful research compound. Its molecular formula is C10H15NO2 and its molecular weight is 181.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 100 ml three-necked flask, 1.0 g (4.01 mmol) of Compound 2 was added and the atmosphere was changed to nitrogen after degassing. The flask was dipped in an ice bath and 30 ml of 1M BH3 solution in THF was slowly added. The resulting mixture was stirred for 30 minutes while cooling the mixture in ice and then at room temperature for 4 hours. After completion of the reaction, the reaction vessel was dipped in an ice bath and aqueous 1N HCl solution was added, thereby making the mixture acidic. After evaporating the solvent under reduced pressure, 20 ml of water was added and aqueous NaOH solution was added to adjust the pH to 10. The mixture was extracted with ethyl acetate and the organic phase was washed with water, followed by drying over anhydrous sodium sulfate to obtain a colorless oily compound (650 mg, Yield: 89.5%).